Cas no 1019594-39-8 ((4-Methanesulfonyl-phenyl)-ethyl-amine)

• Product Name: (4-Methanesulfonyl-phenyl)-ethyl-amine
• CAS No: 1019594-39-8
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD11143925
• CID: 2181828
• PubChem ID: 20270733
• Update Time: 2025-11-07

(4-Methanesulfonyl-phenyl)-ethyl-amine Chemical and Physical Properties

Names and Identifiers

• (4-Methanesulfonyl-phenyl)-ethyl-amine
• Benzenamine, N-ethyl-4-(methylsulfonyl)-
• N-ethyl-4-methylsulfonylaniline
• MFCD11143925
• N-ethyl-4-(methylsulfonyl)aniline
• N-ethyl-4-methanesulfonylaniline
• SCHEMBL3656414
• AKOS000237041
• DB-257765
• SB30213
• (4-Methanesulfonyl-phenyl)-ethyl-amine, AldrichCPR
• 1019594-39-8
• CS-0339827

• MDL： MFCD11143925
• Inchi： 1S/C9H13NO2S/c1-3-10-8-4-6-9(7-5-8)13(2,11)12/h4-7,10H,3H2,1-2H3
• InChI Key： JVPDEOZALUGZHG-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)NCC)(=O)=O

Computed Properties

• Exact Mass: 199.0667g/mol
• Monoisotopic Mass: 199.0667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 199.27g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Sulfonylanilines

Additional information on (4-Methanesulfonyl-phenyl)-ethyl-amine

Introduction to (4-Methanesulfonyl-phenyl)-ethyl-amine (CAS No. 1019594-39-8)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. Among these, (4-Methanesulfonyl-phenyl)-ethyl-amine (CAS No. 1019594-39-8) stands out as a compound of significant interest due to its unique structural properties and potential applications in medicinal chemistry. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, synthetic pathways, and the latest research findings that underscore its relevance in modern drug discovery.

The molecular structure of (4-Methanesulfonyl-phenyl)-ethyl-amine consists of a phenyl ring substituted with a methanesulfonyl group at the 4-position, linked to an ethyl-amine moiety. This configuration imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for designing bioactive entities. The presence of the methanesulfonyl group enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design. Additionally, the amine functionality provides a site for further derivatization, allowing for the creation of more complex pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of (4-Methanesulfonyl-phenyl)-ethyl-amine and its derivatives. Research studies have demonstrated that compounds featuring similar structural motifs exhibit promising activities in various therapeutic areas. For instance, derivatives of this compound have shown inhibitory effects on certain enzymes and receptors implicated in neurological disorders, making them attractive candidates for further investigation.

The synthesis of (4-Methanesulfonyl-phenyl)-ethyl-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. One common synthetic route involves the reaction of 4-methanesulfonylbenzaldehyde with ethyl amine in the presence of a suitable catalyst. This approach yields the desired product with high yield and purity, making it feasible for large-scale production. Advances in synthetic methodologies have also enabled the introduction of functional groups at different positions on the phenyl ring, thereby expanding the library of possible derivatives.

Recent advancements in computational chemistry have further facilitated the study of (4-Methanesulfonyl-phenyl)-ethyl-amine. Molecular modeling techniques have been employed to predict the binding affinity of this compound to various biological targets, providing insights into its potential pharmacological effects. These computational studies have complemented experimental investigations by identifying key interactions between the compound and its target proteins, guiding the design of more potent and selective derivatives.

The pharmacological profile of (4-Methanesulfonyl-phenyl)-ethyl-amine has been extensively evaluated in preclinical studies. These investigations have revealed that the compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its potential as an adjunct therapy for conditions such as depression and anxiety. Additionally, preliminary data indicate that derivatives of this compound may possess anti-inflammatory properties, making them relevant for treating chronic inflammatory diseases.

In conclusion, (4-Methanesulfonyl-phenyl)-ethyl-amine (CAS No. 1019594-39-8) is a compound with significant therapeutic potential due to its unique structural features and favorable pharmacokinetic properties. Ongoing research efforts are focused on elucidating its mechanism of action and exploring novel derivatives with enhanced biological activity. As our understanding of this compound continues to grow, it is expected to play an increasingly important role in the development of next-generation pharmaceuticals.